BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Chloro-2,2-difluoropropane structural isomers
and stereochemistry

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 1-Chloro-2,2-difluoropropane
CAS No.: 420-99-5
Cat. No.: B122421
Get Quote
. J

An In-depth Technical Guide to the Structural Isomers and Stereochemistry of 1-Chloro-2,2-
difluoropropane

Abstract

The molecular formula C3H5CIF2 represents a fascinating case study in isomerism, a
fundamental concept in organic chemistry with profound implications in materials science and
drug development. This guide provides a comprehensive analysis of 1-chloro-2,2-
difluoropropane and its isomers. We will deconstruct the structural variations, delve into the
stereochemical possibilities arising from chirality, and present a systematic approach for their
differentiation and characterization using modern spectroscopic techniques. This document is
intended for researchers, scientists, and professionals who require a deep, technical
understanding of halogenated alkanes.

Introduction to Halogenated Propanes

Halogenated hydrocarbons, particularly short-chain alkanes, have seen wide use as
refrigerants, blowing agents, solvents, and intermediates in chemical synthesis.[1] The specific
combination of chlorine and fluorine atoms gives rise to hydrochlorofluorocarbons (HCFCs), a
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class of compounds subject to regulatory scrutiny due to their environmental impact.[2] 1-
Chloro-2,2-difluoropropane (HCFC-262ca) is one such compound.[3] Understanding its
isomeric forms is not merely an academic exercise; different isomers can exhibit vastly different
physical, chemical, and toxicological properties.[4] This guide will systematically explore the
constitutional and spatial arrangements possible for the C3H5CIF2 molecular formula.

Structural Isomerism of C3H5CIF2

Structural (or constitutional) isomerism occurs when molecules have the same molecular
formula but different atomic connectivity.[5] For the propane (C3) backbone, there are nine
possible ways to arrange one chlorine and two fluorine atoms, leading to nine distinct structural
isomers.

The primary challenge for any scientist working with a synthesis targeting one of these
compounds is confirming the identity of the product and identifying any isomeric impurities. The
positioning of the halogen atoms dramatically influences the molecule's polarity, boiling point,
and reactivity.[6]

Table 1: Identified Structural Isomers of C3H5CIF2
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Molecular L Boiling Point
IUPAC Name CAS Number Chirality
Structure (°C)

1-Chloro-2,2- ]

) 420-99-5 CHs-CF2-CH:CI Achiral 55[7]
difluoropropane
2-Chloro-1,1-

_ 430-93-3 CHs-CHCI-CHF2  Chiral[8] N/A
difluoropropane
1-Chloro-1,1-

_ 420-44-0 CHs-CH2-CF2Cl Achiral N/A
difluoropropane
1-Chloro-1,2- )

) 430-89-7 CHs-CHF-CHFCI  Chiral (2 centers) N/A
difluoropropane
2-Chloro-1,2-

_ 453-23-6 CHz2F-CFCI-CHs Chiral N/A
difluoropropane
1-Chloro-1,3- CHz2F-CH2-

_ 87305-67-1 Chiral N/A
difluoropropane CHFCI
1-Chloro-2,3- CICH2-CHF- _

_ 431-11-8 Chiral N/A
difluoropropane CHzF
1-Chloro-3,3- F2CH-CHa-

_ 460-34-4 Achiral N/A
difluoropropane CH2CI
2-Chloro-1,3- CHz2F-CHCI- ]

) 679-84-5 Achiral N/A
difluoropropane CH2F

Note: Physical data for all isomers is not readily available in public databases and would

require experimental determination.
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Figure 1: Structural isomers derived from the molecular formula CsHsCIF-.

Stereochemistry: The Chiral Isomers

Stereoisomers have the same molecular formula and connectivity but differ in the spatial
arrangement of their atoms.[9] The key concept for this class of molecules is chirality, which
arises when a carbon atom is bonded to four different substituent groups. Such a carbon is
known as a chiral center or stereocenter.[10]

Molecules with a single chiral center are non-superimposable on their mirror images and exist
as a pair of enantiomers (R/S isomers).[10] The presence of chirality is critical in
pharmaceutical and biological contexts, as enantiomers can have different physiological
effects.

From our analysis, five of the nine structural isomers of C3H5CIF2 are chiral:

e 2-Chloro-1,1-difluoropropane: The central carbon (C2) is bonded to -H, -Cl, -CHs, and -
CHF2. These are four distinct groups, making C2 a chiral center. This molecule will exist as a
pair of (R)- and (S)-enantiomers.

e 1-Chloro-1,2-difluoropropane: This isomer possesses two chiral centers (C1 and C2), leading
to the possibility of diastereomers (stereoisomers that are not mirror images).

e 2-Chloro-1,2-difluoropropane: The C2 carbon is chiral.
e 1-Chloro-1,3-difluoropropane: The C1 carbon is chiral.
¢ 1-Chloro-2,3-difluoropropane: The C2 carbon is chiral.

When a chemical reaction produces a chiral molecule from an achiral starting material without
a chiral catalyst, it typically results in a racemic mixture, which is a 50:50 mixture of the two
enantiomers.[11] This is because the formation of the chiral center is equally probable from
either spatial direction.[11] Separating these enantiomers requires specialized chiral
chromatography or resolution techniques.
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Spectroscopic Characterization and Differentiation

Distinguishing between the structural isomers of C3H5CIF2 is impossible by mass alone. A
multi-spectroscopic approach is essential for unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure of these isomers. We can
utilize *H, 13C, and °F NMR.

1H NMR Protocol:

o Sample Preparation: Dissolve ~5-10 mg of the sample in 0.5 mL of a deuterated solvent
(e.g., CDCI3) in an NMR tube.

o Data Acquisition: Acquire a standard proton spectrum on a 400 MHz or higher spectrometer.

e Analysis:

[e]

Number of Signals: Count the number of distinct proton environments.

o Chemical Shift (8): Protons closer to electronegative atoms (F, Cl) will be "deshielded” and
appear at a higher chemical shift (further downfield).[12]

o Integration: The area under each signal is proportional to the number of protons it
represents.

o Splitting (Multiplicity): The signal for a proton is split into n+1 peaks by n equivalent
protons on adjacent carbons. Coupling to fluorine (J-coupling) will also cause splitting.

Example Application: Differentiating 1-Chloro-2,2-difluoropropane from its isomers:
e 1-Chloro-2,2-difluoropropane (CHs-CF2-CHzCI):
o We expect two signals.

o A signal for the -CHs group (3H). This will be split into a triplet by the two adjacent fluorine
atoms.
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o A signal for the -CH2Cl group (2H). This will also be split into a triplet by the two adjacent
fluorine atoms.

o Published data shows a signal at ~1.76 ppm and another at ~3.66 ppm.[13]

e 1-Chloro-1,1-difluoropropane (CHs-CH2-CF2Cl):
o We expect two signals.
o Asignal for the -CHs group (3H), split into a triplet by the adjacent -CHz- group.

o Asignal for the -CH2- group (2H), split into a quartet by the -CHs group and further split
into a triplet by the two geminal fluorine atoms.

e 2-Chloro-1,3-difluoropropane (CHzF-CHCI-CH:zF):
o Due to symmetry, we expect two signals.
o Asignal for the two equivalent -CHzF groups (4H).
o Asignal for the -CHCI- group (1H).

19F NMR: This technique is highly sensitive to the local environment of the fluorine atoms. Each
unique fluorine environment will produce a distinct signal, with chemical shifts and coupling
constants that are highly diagnostic of the molecular structure.[14]

Infrared (IR) Spectroscopy

IR spectroscopy identifies functional groups and provides a unique "fingerprint" for each
molecule.

Protocol:

o Sample Preparation: A small drop of the liquid sample is placed between two salt (NaCl or
KBr) plates.

e Data Acquisition: An IR spectrum is recorded, typically from 4000 to 400 cm~2.

e Analysis:
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o C-H stretching: Found around 2850-3000 cm~*. The presence of adjacent halogens can
shift these frequencies.[15]

o C-F stretching: These are strong, characteristic absorptions typically found in the 1000-
1400 cm~1 region.[16]

o C-Cl stretching: These absorptions are found in the 600-800 cm~? region.[15]

The combination and precise location of these C-F and C-Cl bands create a unique fingerprint
for each isomer, allowing for their differentiation.

Mass Spectrometry (MS)

MS provides the molecular weight and information about the molecule's fragmentation pattern.
Protocol (Electron lonization - El):

o Sample Introduction: The sample is injected into the instrument, often via a Gas
Chromatography (GC) column which can separate isomers before they enter the mass
spectrometer.

 lonization: The sample is bombarded with high-energy electrons, causing ionization and
fragmentation.

e Analysis: The mass-to-charge ratio (m/z) of the molecular ion (M*) and its fragments are
detected.

While all C3H5CIF2 isomers have the same molecular weight (~114.5 g/mol ), their
fragmentation patterns will differ.[3] For example, the loss of a Cl radical (-Cl) or an HF
molecule will lead to fragment ions whose stability, and therefore abundance, depends on the
original location of the atoms in the isomer.
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Figure 2: A typical workflow for the identification of an unknown CsHsCIF2z isomer.

Conclusion

The seemingly simple molecular formula C3H5CIF2 conceals a significant degree of chemical
complexity. With nine structural isomers, five of which are chiral, this system exemplifies the
critical need for rigorous analytical characterization in chemical research and development. The
differentiation of these compounds is not feasible with a single technique; rather, it requires the
strategic application of complementary spectroscopic methods, with NMR, IR, and MS each
providing unique and essential pieces of the structural puzzle. The principles outlined in this
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guide provide a robust framework for scientists to confidently identify and characterize these

and other complex halogenated alkanes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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